(E)-N'-(4-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C12H12N4O2/c1-18-10-4-2-9(3-5-10)8-14-16-12(17)11-6-7-13-15-11/h2-8H,1H3,(H,13,15)(H,16,17)/b14-8+
• InChI Key: MJYCQLAOTRHYGY-RIYZIHGNSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=CC=NN2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=NN2
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol
• CAS No.: 1284268-49-0

Description

“(E)-N’-(4-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide” is a compound that likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The “4-methoxybenzylidene” part suggests the presence of a benzene ring with a methoxy group (OCH3) attached.

Molecular Structure Analysis

The molecular structure of this compound likely includes a pyrazole ring and a benzene ring. The exact structure would depend on the specific locations of the functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence and location of functional groups, the overall size and shape of the molecule, and the types of atoms present.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as semicarbazones and oxadiazoles, have biological activity against many common species of bacteria . They also exhibit anti-inflammatory, antimicrobial, anti-convulsant, and hypoglycemic activities .

Mode of Action

The reaction between 4-methoxybenzaldehyde and semicarbazide, which results in the formation of (e)-2-(4-methoxybenzylidene)hydrazinecarboxamide (a semicarbazone), has been studied . This reaction involves several elementary steps, including intermediate and transition states . The cyclization of the semicarbazone was found via two routes .

Biochemical Pathways

Compounds containing the 1,3,4-oxadiazole ring system, which is a product of the cyclization of the semicarbazone, have been shown to interfere with insect’s chitin biosynthesis .

Result of Action

Similar compounds, such as semicarbazones and oxadiazoles, have been shown to exert anti-inflammatory, antimicrobial, anti-convulsant, and hypoglycemic activities .

Action Environment

One study investigated the corrosion behavior of carbon steel in 1m hydrochloric acid solution in the presence and absence of a similar compound, (e)-4-((4-methoxybenzylidene)amino)-3-methyl-1h-1,2,4-triazole-5(4h)-thione . The study found that the compound showed 92.15% inhibition efficiency at its optimum concentration of 5 x 10-2M at 303K, and this efficiency decreased at higher temperatures .

Future Directions

The future directions for research on this compound would depend on its properties and potential uses. It could be interesting to explore its synthesis, reactions, and potential applications.